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Compound of Interest

Compound Name: Vat Black 16

CAS No.: 1328-19-4

Cat. No.: B074306

Get Quote

Current Status: Operational Ticket ID: VB16-CRYST-PACK-001 Assigned Specialist: Senior

Application Scientist, Solid-State Chemistry Division[1][2]

Executive Summary: The Packing Paradox
Vat Black 16 (C.I. 59855), chemically based on the Violanthrone (dibenzanthrone) scaffold,

presents a classic solid-state challenge: it is a large, planar polycyclic aromatic hydrocarbon

(PAH) with extreme

-

interaction strength.[1][2]

The Core Problem: The molecule's desire to stack is so strong that it typically precipitates as

an amorphous or microcrystalline powder with low solubility, preventing the formation of the

ordered long-range lattices required for high-performance organic electronics (OFETs) or

consistent pharmaceutical-grade polymorphs.[1]
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This guide moves beyond standard datasheets to address the kinetic vs. thermodynamic

control of its crystal growth.

Module 1: Chemical Control (The "Vatting"
Mechanism)[3]
User Query:"I cannot dissolve Vat Black 16 in standard organic solvents (DCM, Toluene, THF)

to grow crystals. What is the protocol?"

Technical Insight
Violanthrone is effectively insoluble in standard solvents due to its high lattice energy.[2] You

cannot use standard evaporative crystallization.[1][2] You must use Reactive Crystallization via

the Leuco-form.[1][2] This utilizes the reversible redox chemistry of the carbonyl groups to

temporarily disrupt the planar stacking.

Protocol: The Dithionite Reduction-Oxidation Cycle
Objective: Grow controlled microcrystals from solution.

Pasting (Disruption): Dissolve crude Vat Black 16 in concentrated

. The protonation of the carbonyls disrupts

-stacking. Precipitate into ice water to obtain high-surface-area amorphous particles.[1][2]

Reduction (Solubilization): Suspend the wet paste in water at 60°C. Add

(pH > 12) and Sodium Dithionite (

).[1]

Checkpoint: The suspension must turn from black/dark green to a deep purple/red

fluorescent solution. This is the Leuco-Violanthrone (soluble enolate form).[1][2]

Controlled Oxidation (Crystallization):

Fast Precipitation (Amorphous):[1] Bubble air vigorously.[1][2]
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Slow Crystallization (Ordered): Layer the Leuco solution under an inert atmosphere and

allow slow diffusion of oxidants (e.g., dilute

or controlled air exposure) through a semi-permeable membrane.[1]

Visualizing the Mechanism

Critical Control Point

Insoluble
Vat Black 16
(Keto Form)

Acid Pasting
(H2SO4)

 ProtonationSoluble
Leuco Form

(Enolate)

 Reduction
(Na2S2O4 / NaOH)

 Ice Quench
(Amorphous)Recrystallized

Violanthrone
(Ordered Packing)

 Slow Oxidation
(Controlled Growth)  Rapid Oxidation

Click to download full resolution via product page

Figure 1: The Reactive Crystallization Cycle. The "Leuco" phase is the only window for

solution-phase structural control.[1]

Module 2: Physical Vapor Transport (PVT) &
Polymorphism
User Query:"My thin films for OFET devices have low charge mobility (

). XRD shows weak peaks.[1][2] How do I improve crystallinity?"

Technical Insight
In organic electronics, charge transport relies on the overlap of

-orbitals.[2] Violanthrone tends to adopt a "herringbone" packing motif (edge-to-face) in bulk,
but for thin films, you often want a "slipped-stack" (face-to-face) arrangement relative to the
substrate to maximize vertical or horizontal transport.[1][2]

The Trap: Rapid sublimation onto a cold substrate freezes the molecules in random

orientations (amorphous).
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Troubleshooting Guide: Sublimation Parameters
Parameter Setting Effect on Crystal Packing

Source Temp

Must be below decomposition.

Too high = rapid flux, low

order.[2]

Substrate Temp (

)

CRITICAL:

High

provides thermodynamic

energy for molecules to diffuse

on the surface and find the

lowest energy lattice site

(crystalline) rather than sticking

where they land (amorphous).

[1]

Pressure

High vacuum increases mean

free path, preventing gas-

phase nucleation (dust).[1][2]

Surface Treatment OTS or HMDS

Hydrophobic Self-Assembled

Monolayers (SAMs) on

reduce surface energy,

promoting larger grain sizes

and "standing up" molecular

orientation.[1][2]

Protocol: Gradient Sublimation Purification
Before growing films, you must remove impurities (isomers/combustion byproducts) that act as

trap states.[2]

Use a three-zone tube furnace.

Load crude Vat Black 16 in the high-temp zone (

).[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.fishersci.com/shop/products/violanthrone-79-98-thermo-scientific/AAH5961603
https://en.wikipedia.org/wiki/Violanthrone
https://en.wikipedia.org/wiki/Violanthrone
https://www.fishersci.com/shop/products/violanthrone-79-98-thermo-scientific/AAH5961603
https://en.wikipedia.org/wiki/Violanthrone
https://www.fishersci.com/shop/products/violanthrone-79-98-thermo-scientific/AAH5961603
https://www.fishersci.com/shop/products/violanthrone-79-98-thermo-scientific/AAH5961603
https://www.benchchem.com/product/b074306/docs?utm_src=pdf-body#vat-black-16-violanthrone-crystal-engineering-support-center-1
https://en.wikipedia.org/wiki/Violanthrone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074306?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apply vacuum (

) and carrier gas (Argon, 10 sccm).

Result:

Zone 1 (Hot): Heavy tar/carbon residue.[1][2]

Zone 2 (Warm):Pure Violanthrone Crystals (Needles/Platelets).

Zone 3 (Cold): Light impurities (solvent residues, degradation products).[1][2]

Module 3: Advanced Characterization & Polymorph
Screening
User Query:"How do I distinguish between the amorphous and crystalline phases in the solid

state?"

FAQ: Diagnostic Signatures
Q: Does Vat Black 16 exhibit polymorphism? A: Yes. Like many PAHs, it has a high-

temperature phase and a low-temperature phase.[1][2] However, in thin films, "polymorphism"

is often confused with texture (orientation relative to the substrate).[2]

Bulk Phase: Monoclinic,

.

Thin Film Phase: Often characterized by a specific d-spacing in Out-of-Plane XRD (approx

corresponding to the long molecular axis).[1][2]

Q: How do I validate my packing efficiency? A: Use UV-Vis Absorption Spectroscopy in the

solid state (thin film).[1]

H-Aggregates (Face-to-Face): Blue-shift in absorption relative to monomer.[1][2] Common in

tightly packed films.[1][2]
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J-Aggregates (Head-to-Tail): Red-shift. Rare for this molecule but possible in specific

derivatives.[1][2]

Amorphous: Broad, featureless absorption bands.[2]

Logic Flow: Optimization Strategy
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Figure 2: Troubleshooting logic for optimizing crystal packing in thin-film applications.

References
Bolton, W., & Stadler, H. P. (1964).[2] The Crystal Structure of Violanthrone

(Dibenzanthrone). Acta Crystallographica.[1][2] Link[1]

Core Citation: Establishes the fundamental monoclinic unit cell and planar stacking limits.

Minaev, B., et al. (2009).[2] Organic field effect transistor using pentacene single crystals

grown by a liquid-phase crystallization process.[1][2][3] Langmuir.[1][2] (Contextual reference

for solution growth of similar PAHs). Link

BenchChem. (2025).[1][2][4][5] Dibenzanthrone (Violanthrone) - Vat Dye Properties and

Synthesis.[1][2]Link[1]

Core Citation: Provides solubility data and industrial "v

LookChem. (2024).[1][2] Violanthrone - Physico-chemical Properties and Applications.[1][2]

[6][7][8]Link[1]

Core Citation: Verifies CAS 116-71-2 and general solvent incompatibility.[1][2]

Disclaimer: This guide is intended for research purposes. Vat Black 16 derivatives may vary by

manufacturer.[1][2] Always consult the specific SDS for your batch.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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